Cas no 449747-92-6 (1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI))
449747-92-6 structure
Product Name:1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI)
CAS No:449747-92-6
MF:C7H9N3O2
MW:167.165261030197
CID:327721
Update Time:2024-01-28
1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI)
- 1,3-Benzenediamine, 2-methyl-5-nitro-, labeled with carbon-14 (9CI)
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- Inchi: 1S/C7H9N3O2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,8-9H2,1H3
- InChI Key: SPOWAUDUGZVURQ-UHFFFAOYSA-N
- SMILES: C1(N)=CC([N+]([O-])=O)=CC(N)=C1C
Computed Properties
- Exact Mass: 167.069
- Monoisotopic Mass: 167.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.9A^2
Experimental Properties
- Density: 1.369
- Boiling Point: 432.5°C at 760 mmHg
- Flash Point: 215.4°C
- Refractive Index: 1.679
1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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